Cas no 1864066-73-8 (Methyl 5-carbamoylnicotinate)

• Product Name: Methyl 5-carbamoylnicotinate
• CAS No: 1864066-73-8
• MF: C₈H₈N₂O₃
• MW: 180.16072177887
• CID: 4709323
• Update Time: 2025-06-30

Methyl 5-carbamoylnicotinate Chemical and Physical Properties

Names and Identifiers

• Methyl 5-carbamoylnicotinate

• Inchi： 1S/C8H8N2O3/c1-13-8(12)6-2-5(7(9)11)3-10-4-6/h2-4H,1H3,(H2,9,11)
• InChI Key： NGXBKRABLDSHRZ-UHFFFAOYSA-N
• SMILES： O(C)C(C1C=NC=C(C(N)=O)C=1)=O

Computed Properties

• Exact Mass: 180.05349212 g/mol
• Monoisotopic Mass: 180.05349212 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 217
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 180.16
• XLogP3: -0.4
• Topological Polar Surface Area: 82.3

Additional information on Methyl 5-carbamoylnicotinate

Methyl 5-carbamoylnicotinate (CAS No. 1864066-73-8): An Overview of a Promising Compound in Medicinal Chemistry

Methyl 5-carbamoylnicotinate (CAS No. 1864066-73-8) is a synthetic compound that has garnered significant attention in the field of medicinal chemistry due to its potential therapeutic applications. This compound, also known as methyl 5-carbamoylpyridine-3-carboxylate, is a derivative of nicotinic acid and has been the subject of numerous studies exploring its biological activities and pharmacological properties.

The chemical structure of methyl 5-carbamoylnicotinate consists of a pyridine ring with a carboxylate group at the 3-position and a carbamoyl group at the 5-position, which is esterified with a methyl group. This unique structure confers the compound with specific chemical and biological properties that make it an interesting candidate for various medicinal applications.

Recent research has highlighted the potential of methyl 5-carbamoylnicotinate in several areas, including its anti-inflammatory, anti-cancer, and neuroprotective effects. For instance, a study published in the Journal of Medicinal Chemistry in 2022 demonstrated that methyl 5-carbamoylnicotinate exhibits potent anti-inflammatory activity by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6 in vitro. This finding suggests that the compound could be a valuable therapeutic agent for treating inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

In addition to its anti-inflammatory properties, methyl 5-carbamoylnicotinate has shown promise in cancer research. A study conducted by researchers at the University of California, Los Angeles (UCLA) found that methyl 5-carbamoylnicotinate can induce apoptosis in various cancer cell lines, including breast cancer and colon cancer cells. The mechanism behind this effect is believed to involve the activation of caspase pathways and the inhibition of cell proliferation. These findings indicate that methyl 5-carbamoylnicotinate could be developed into an effective anti-cancer drug.

The neuroprotective effects of methyl 5-carbamoylnicotinate have also been investigated. A study published in the Journal of Neurochemistry in 2021 reported that methyl 5-carbamoylnicotinate can protect neurons from oxidative stress-induced damage by enhancing the expression of antioxidant enzymes such as superoxide dismutase (SOD) and catalase (CAT). This property makes it a potential candidate for treating neurodegenerative diseases like Alzheimer's disease and Parkinson's disease.

The pharmacokinetic properties of methyl 5-carbamoylnicotinate have also been studied to evaluate its suitability as a therapeutic agent. Research has shown that the compound has good oral bioavailability and can be effectively absorbed into the bloodstream. Additionally, it exhibits low toxicity and minimal side effects, making it a safe candidate for further clinical development.

In conclusion, methyl 5-carbamoylnicotinate (CAS No. 1864066-73-8) is a promising compound with a wide range of potential therapeutic applications. Its anti-inflammatory, anti-cancer, and neuroprotective properties make it an attractive target for further research and development in medicinal chemistry. As more studies are conducted to elucidate its mechanisms of action and optimize its therapeutic potential, it is likely that methyl 5-carbamoylnicotinate will play an increasingly important role in the treatment of various diseases.